cis-3-Hexenyl lactate

Catalog No.
S1898985
CAS No.
61931-81-5
M.F
C9H16O3
M. Wt
172.22 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
cis-3-Hexenyl lactate

Cis-3-Hexenyl lactate addresses the volatility gap that renders cis-3-hexenyl acetate unsuitable for high-temperature processes like baked goods extrusion and candle pouring. Its high flash point (>112 °C) and low vapor pressure preserve green leaf character through thermal manufacturing.

  • Survives heat processing without flashing off, eliminating sensory voids.
  • Provides waxy, sustained green notes bridging top to heart accords.
  • Replaces acetate sharpness, seamlessly integrating into dairy and tropical fruit matrices.

CAS Number

61931-81-5

Product Name

cis-3-Hexenyl lactate

IUPAC Name

[(Z)-hex-3-enyl] 2-hydroxypropanoate

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

InChI

InChI=1S/C9H16O3/c1-3-4-5-6-7-12-9(11)8(2)10/h4-5,8,10H,3,6-7H2,1-2H3/b5-4-

InChI Key

NNLLMULULOBXBY-PLNGDYQASA-N

SMILES

CCC=CCCOC(=O)C(C)O

solubility

slightly soluble in water; soluble in organic solvents, oils
miscible at room temperature (in ethanol)

Canonical SMILES

CCC=CCCOC(=O)C(C)O

Isomeric SMILES

CC/C=C\CCOC(=O)C(C)O

The exact mass of the compound cis-3-Hexenyl lactate is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as slightly soluble in water; soluble in organic solvents, oilsmiscible at room temperature (in ethanol). The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes. However, this does not mean our product can be used or applied in the same or a similar way.

Synonyms

cis-3-Hexenyl lactate, cis-3-Hexenyl 2-hydroxypropanoate, (Z)-3-Hexenyl lactate, (Z)-Hex-3-en-1-yl lactate, Lactic acid (Z)-hex-3-enyl ester

Purity

≥98%

Package Size

100 g, 1 kg, 4 ml, 15 ml

cis-3-Hexenyl lactate is a specialized aliphatic ester that combines the characteristic "green leaf" moiety of cis-3-hexenol with the heavier, creamy structural backbone of lactic acid. In industrial procurement, it is prioritized over simpler acetates or formates due to its significantly lower vapor pressure and elevated flash point. These baseline physical properties make it an essential structural component in complex flavor and fragrance formulations, where it acts as a tenacious heart-note modifier that bridges sharp green top notes with heavier tropical, waxy, or dairy base accords without the rapid evaporation typical of lighter green esters[1].

Research & Procurement Fit

Regulatory FEMA 3690, JECFA 934; supported for flavor and fragrance use
Odor profile Green, waxy, melon undertones; medium odor strength
Formulation role Reported heart-note bridging fit in fine fragrance; blends without dominance
Origin Nature-identical; renewable feedstock origin aligns with biobased sourcing

Formulators often attempt to substitute cis-3-hexenyl lactate with the more ubiquitous cis-3-hexenyl acetate to achieve a green profile, or with ethyl lactate for a creamy note. However, generic substitution fails in both thermal processability and sensory duration. cis-3-Hexenyl acetate is highly volatile and flashes off during high-temperature manufacturing (such as candle pouring or baked goods extrusion), leaving a sensory void in the final product. Conversely, using a generic lactate like ethyl lactate completely eliminates the critical C6 green-leaf character. Furthermore, the acetate imparts a sharp, banana-like top note that clashes with delicate dairy or melon accords, whereas the lactate ester specifically provides a waxy, sustained release that integrates seamlessly into heavier lipid-based matrices [1].

Substitution Risk

Odor profile mismatch
The lactic acid –OH group shifts the odor away from the sharp-grassy acetate or buttery butyrate to a distinct melon-waxy character. Replacing the lactate may fundamentally alter the finished fragrance identity.
Longevity profile divergence
Tenacity and substantivity differ substantially among hexenyl esters. Substituting the lactate can change fragrance evolution speed and may require reformulation of fixative load, affecting both performance and cost-in-use.
Regulatory dossier gaps
Not all hexenyl ester analogs possess a published multi-endpoint RIFM safety monograph. A substitute lacking equivalent safety documentation may increase dossier preparation burden for IFRA or EU cosmetic compliance.

Flash Point and Thermal Stability

Thermal stability and hazmat classification are critical procurement factors for flavor and fragrance manufacturing. cis-3-Hexenyl lactate exhibits a flash point exceeding 112 °C (235 °F), classifying it as a combustible but non-flammable liquid under standard shipping and handling regulations. In direct contrast, the industry-standard green ester, cis-3-hexenyl acetate, has a flash point of approximately 58 °C (137 °F), requiring Class 3 Flammable handling. This >50 °C difference in flash point allows the lactate to survive high-heat compounding, such as wax pouring for candles or thermal extrusion in food processing, without premature volatilization or requiring explosion-proof processing environments[1].

Evidence DimensionFlash Point
Target Compound Data112.8 °C (235 °F)
Comparator Or Baselinecis-3-Hexenyl acetate (~58.3 °C / 137 °F)
Quantified Difference>54 °C higher flash point
ConditionsClosed cup flash point testing

Procuring the lactate eliminates Class 3 Flammable storage requirements and prevents flavor/fragrance loss during high-temperature manufacturing steps.

Blotter tenacity
Data to verify
>8 h (lactate) vs. >1 h (acetate) and >4 h (butyrate); ≥8× vs. acetate, ≥2× vs. butyrate
Supports longer fragrance longevity; may reduce fixative demand in formulation
Single-lab standardized blotter test; cross-study comparable methodology

Vapor Pressure and Aroma Tenacity

The longevity of a green note in a formulation is inversely proportional to its vapor pressure. cis-3-Hexenyl lactate demonstrates a remarkably low vapor pressure of approximately 0.003 mmHg at 25 °C. When compared to cis-3-hexenyl acetate, which has a vapor pressure of roughly 1.6 mmHg (2.14 hPa) at the same temperature, the lactate is over 500 times less volatile. This dramatic reduction in volatility shifts the compound's behavior from a fleeting top note to a tenacious heart or base note. In practical terms, this ensures that the characteristic green, waxy aroma persists well into the dry-down phase of a perfume or the sustained chew of a confection, rather than dissipating within the first few minutes of exposure [1].

Evidence DimensionVapor Pressure at 25 °C
Target Compound Data~0.003 mmHg
Comparator Or Baselinecis-3-Hexenyl acetate (~1.6 mmHg)
Quantified Difference>500-fold reduction in volatility
ConditionsStandard ambient temperature (25 °C)

Buyers should select the lactate when the formulation requires a persistent, long-lasting green note that survives the initial product application or consumption phase.

Substantivity
Reported
21 h (lactate) vs. 4 h (acetate), 216 h (butyrate); ~5.3× longer than acetate, ~0.1× of butyrate
Intermediate profile enables heart-note bridging without flattening evolution
100% conc. on smelling strip; P&F 1989 compilation

Sensory Modification & Creamy Integration

Beyond physical properties, the structural addition of the lactate moiety fundamentally alters the compound's sensory integration. While cis-3-hexenyl acetate is characterized by a sharp, aggressive green and banana-like profile, cis-3-hexenyl lactate introduces a heavier, waxy, and melon-like undertone with milky nuances. At typical usage thresholds (e.g., 50 ppm in flavor matrices), the lactate acts as a blending agent, smoothing the transition between sharp green top notes and heavier lipid or dairy bases. This makes it uniquely suited for tropical fruit (e.g., watermelon, pear) and dairy-based flavor systems where the sharp acidity of an acetate would cause sensory compartmentalization rather than a cohesive profile .

Evidence DimensionSensory Profile at Usage Threshold
Target Compound DataGreen, waxy, melon, and milky/buttery nuances
Comparator Or Baselinecis-3-Hexenyl acetate (Sharp, fruity-green, banana-like)
Quantified DifferenceShift from sharp/volatile to waxy/creamy integration
Conditions50 ppm in standard aqueous/lipid flavor matrices

This specific organoleptic shift is critical for formulators needing a green note that complements, rather than overpowers, delicate dairy, melon, or tropical fruit profiles.

Odor profile
Class-level
Lactate (–OH): green, waxy, melon, leafy | Acetate: sharp, grassy, pear, apple | Butyrate: buttery, fruity, strawberry
–OH group shifts character from sharp/buttery to melon-waxy; altering accord fit
Organoleptic descriptors from multiple authoritative sources; qualitative divergence
Safety clearance
Reported
7/7 human health endpoints cleared (RIFM 2022); Cramer Class I; JECFA no safety concern at current intake
Published monograph reduces regulatory dossier burden for IFRA/EU submissions
Peer-reviewed assessment; directly citable for cosmetic and flavor compliance
Flavor use level
Reported
1–10 PPM recommended; taste at 50 PPM: green, leafy, waxy, fruity, tropical
Melon-waxy taste supports fruit/vegetable flavors, avoids buttery off-notes
Bedoukian TDS; taste evaluation per ChemicalBook

High-Temperature Flavor Compounding

Because of its high flash point (>112 °C) and low volatility, cis-3-hexenyl lactate is the preferred green ester for extruded snacks, hard candies, and baked goods. It survives the thermal processing steps that would otherwise cause standard acetates to flash off, ensuring a consistent flavor profile in the finished product without requiring specialized closed-system manufacturing [1].

Fine Fragrance Heart Note Anchoring

In perfumery, achieving a long-lasting green accord is notoriously difficult due to the high volatility of C6 alcohols and esters. cis-3-Hexenyl lactate is utilized to anchor these green top notes, extending the leafy, waxy character into the heart of the fragrance without evaporating during the initial dry-down phase [2].

Dairy and Tropical Fruit Flavor Systems

The unique milky and waxy nuances of the lactate ester make it the optimal choice for dairy-based products (like yogurts or ice creams) and tropical fruit flavors (such as melon or pear). It bridges the gap between fresh greenness and creamy mouthfeel, avoiding the sharp, solvent-like bite of simpler ester analogs .

Application Fit Matrix

Application
Selection property
Validation focus
Fine fragrance heart-note bridging
Reported tenacity and substantivity profile
Longevity in target formulation matrix
Clean-label fruit/vegetable flavors
Melon-waxy odor/taste character without dairy notes
Taste consistency at formulated use levels
Cosmetic regulatory dossier preparation
Published multi-endpoint safety monograph
IFRA/EU Cosmetics compliance documentation
Biobased ingredient procurement
Nature-identical; renewable feedstock origin
Sustainability certification alignment

Physical Description

colourless liquid with a fruity, green odour

XLogP3

1.6

Density

0.968-0.984

GHS Hazard Statements

Aggregated GHS information provided by 206 companies from 4 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 165 of 206 companies. For more detailed information, please visit ECHA C&L website;
Of the 3 notification(s) provided by 41 of 206 companies with hazard statement code(s):;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (97.56%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

61931-81-5

Wikipedia

(3Z)-3-hexenyl lactate

Use Classification

Food additives -> Flavoring Agents
Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes
Flavoring Agents -> JECFA Flavorings Index

General Manufacturing Information

Propanoic acid, 2-hydroxy-, (3Z)-3-hexen-1-yl ester: ACTIVE

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